1-[3-(4-Chlorophenyl)sulfonylphenyl]sulfonyl-4-phenylpiperazine

• IUPAC Name: 1-[3-(4-chlorophenyl)sulfonylphenyl]sulfonyl-4-phenylpiperazine
• InChI: InChI=1S/C22H21ClN2O4S2/c23-18-9-11-20(12-10-18)30(26,27)21-7-4-8-22(17-21)31(28,29)25-15-13-24(14-16-25)19-5-2-1-3-6-19/h1-12,17H,13-16H2
• InChI Key: KQCMBJSDRYYJBZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)S(=O)(=O)C3=CC=CC(=C3)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H21ClN2O4S2
• Molecular Weight: 477.0 g/mol

Description

1-[3-(4-Chlorophenyl)sulfonylphenyl]sulfonyl-4-phenylpiperazine is a complex organic compound characterized by its unique structure, which includes a piperazine ring substituted with phenyl and sulfonyl groups

Preparation Methods

The synthesis of 1-[3-(4-Chlorophenyl)sulfonylphenyl]sulfonyl-4-phenylpiperazine involves multiple steps, typically starting with the preparation of intermediate compounds. One common synthetic route includes the reaction of 4-chlorobenzenesulfonyl chloride with phenylpiperazine under controlled conditions. The reaction is usually carried out in the presence of a base, such as triethylamine, to facilitate the formation of the desired product. Industrial production methods may involve optimization of reaction conditions, such as temperature and solvent choice, to maximize yield and purity .

Chemical Reactions Analysis

1-[3-(4-Chlorophenyl)sulfonylphenyl]sulfonyl-4-phenylpiperazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of sulfone derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of corresponding amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the sulfonyl groups can be replaced by other nucleophiles under appropriate conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide.

Scientific Research Applications

1-[3-(4-Chlorophenyl)sulfonylphenyl]sulfonyl-4-phenylpiperazine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of certain diseases.

Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-[3-(4-Chlorophenyl)sulfonylphenyl]sulfonyl-4-phenylpiperazine involves its interaction with specific molecular targets and pathways. The compound is known to bind to certain receptors or enzymes, leading to the modulation of their activity. This interaction can result in various biological effects, such as inhibition of enzyme activity or alteration of cellular signaling pathways. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

1-[3-(4-Chlorophenyl)sulfonylphenyl]sulfonyl-4-phenylpiperazine can be compared with other similar compounds, such as:

1-({3-[(4-chlorophenyl)sulfonyl]phenyl}sulfonyl)azepane: This compound has a similar structure but includes an azepane ring instead of a piperazine ring.

3-((4-Chlorophenyl)sulfanyl)-1-(3,4-dichlorophenyl)-1-propanone: This compound features a propanone group and additional chlorine substitutions